2-methoxy-N-(naphthalen-1-yl)-5-(propan-2-yl)benzene-1-sulfonamide

• IUPAC Name: 2-methoxy-N-naphthalen-1-yl-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C20H21NO3S/c1-14(2)16-11-12-19(24-3)20(13-16)25(22,23)21-18-10-6-8-15-7-4-5-9-17(15)18/h4-14,21H,1-3H3
• InChI Key: GPIARZUNLNQXHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol

Description

2-methoxy-N-(naphthalen-1-yl)-5-(propan-2-yl)benzene-1-sulfonamide, also known as Mempis, is a sulfonamide compound that has been studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

2-methoxy-N-(naphthalen-1-yl)-5-(propan-2-yl)benzene-1-sulfonamide binds to sigma-1 receptors, resulting in the modulation of intracellular calcium levels and the activation of various signaling pathways. This mechanism of action has been shown to have a variety of effects on cellular processes, including the regulation of neurotransmitter release and the modulation of ion channel activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the modulation of intracellular calcium levels. These effects have been studied in a variety of cell types, including neurons and glial cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxy-N-(naphthalen-1-yl)-5-(propan-2-yl)benzene-1-sulfonamide in lab experiments is its specificity for sigma-1 receptors, which allows for targeted modulation of intracellular signaling pathways. However, one limitation of using this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are a variety of future directions for research on 2-methoxy-N-(naphthalen-1-yl)-5-(propan-2-yl)benzene-1-sulfonamide, including the investigation of its potential therapeutic applications in neurological disorders, the elucidation of its mechanism of action, and the development of more specific sigma-1 receptor ligands. Additionally, further studies are needed to determine the potential side effects and toxicity of this compound in vivo.

Synthesis Methods

2-methoxy-N-(naphthalen-1-yl)-5-(propan-2-yl)benzene-1-sulfonamide can be synthesized using a variety of methods, including the reaction of 2-methoxy-5-(propan-2-yl)benzenesulfonyl chloride with naphthalen-1-amine in the presence of a base. This reaction results in the formation of this compound as a white solid with a high yield.

Scientific Research Applications

2-methoxy-N-(naphthalen-1-yl)-5-(propan-2-yl)benzene-1-sulfonamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have an affinity for sigma-1 receptors, which are involved in a variety of physiological processes, including neurotransmission and cell signaling.